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Compound of Interest

Compound Name:
tert-butyl N-(2-

chloropropyl)carbamate

CAS No.: 272791-90-9

Cat. No.: B1521359

Get Quote

Technical Monograph: tert-Butyl (2-chloropropyl)carbamate Nomenclature, Synthesis, and

Stability Profiles of N-Boc-2-Chloropropylamine Derivatives

Nomenclature and Structural Definition
Precise chemical nomenclature is the bedrock of reproducible science. While "Boc-protected 2-

chloropropylamine" is a common laboratory shorthand, it lacks the rigor required for regulatory

filing or patent documentation.

Systematic IUPAC Nomenclature
The International Union of Pure and Applied Chemistry (IUPAC) prioritizes the carbamate

functional group over the amine or halide. Therefore, the molecule is named as an ester of

carbamic acid.

Preferred IUPAC Name (PIN):tert-butyl (2-chloropropyl)carbamate

Systematic Alternative:N-(2-chloropropyl)-1,1-dimethylethoxycarboxamide
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CAS Registry Number (Generic for isomer): 116861-31-5 (Note: This CAS often refers to the

3-chloro isomer; specific stereoisomers like (

)- or (

)- variants have distinct identifiers).

Structural Decomposition
The molecule consists of a propyl backbone with a carbamate protection group on the nitrogen

(position 1) and a chlorine substituent at the chiral center (position 2).

Protection Group Parent Chain Functional Substituent

tert-Butoxycarbonyl
(Boc) Nitrogen (N)

 Carbamate Linkage Propyl Chain
(C1-C2-C3)

 Position 1 Chloro (Cl)
@ Position 2

 Position 2 (Chiral Center)

Click to download full resolution via product page

Figure 1: Structural decomposition of tert-butyl (2-chloropropyl)carbamate.

Synthetic Methodology
As a Senior Application Scientist, I recommend avoiding direct chlorination of the free amine

due to the high risk of self-polymerization. The most robust "self-validating" protocol involves

the conversion of N-Boc-alaninol (N-Boc-1-amino-2-propanol). This route preserves the Boc

group, which is acid-sensitive, by avoiding harsh thionyl chloride (

) reflux conditions unless strictly buffered.

Recommended Protocol: The Sulfonate Displacement
Route
This method uses Methanesulfonyl chloride (MsCl) to create a good leaving group, followed by

nucleophilic displacement with Lithium Chloride (LiCl). This is superior to the Appel reaction for

scale-up due to easier purification (no triphenylphosphine oxide byproduct).
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Reagents:

Starting Material: N-Boc-Alaninol (commercially available, chiral or racemic).

Activation: Methanesulfonyl chloride (MsCl), Triethylamine (

).

Halogenation: Lithium Chloride (LiCl).

Solvents: Dichloromethane (DCM), DMF.

Step-by-Step Workflow:

Mesylation (Activation):

Dissolve N-Boc-alaninol (1.0 equiv) in anhydrous DCM at 0°C.

Add

(1.5 equiv) followed by dropwise addition of MsCl (1.2 equiv).

Checkpoint: Monitor by TLC.[1] The formation of the mesylate is usually quantitative within

1-2 hours.

Quench with water, extract with DCM, and dry over

.[1]

Chlorination (Displacement):

Dissolve the crude mesylate in DMF (0.5 M concentration).

Add anhydrous LiCl (5.0 equiv).

Heat to 60–80°C for 4–6 hours.

Critical Mechanism: This proceeds via an
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mechanism. If starting with chiral (

)-alaninol, the product will be (

)-2-chloropropylamine derivative (inversion of configuration).

Purification:

Dilute with

(ether minimizes DMF extraction). Wash extensively with water to remove DMF and
excess LiCl.

Flash chromatography (Hexanes/EtOAc) yields the pure chloride as a pale oil.

Quantitative Data Summary

Parameter
Mesylate/LiCl
Route

Appel Reaction (

)

Thionyl Chloride (

)

Yield 85–92% 70–80% 60–95% (Variable)

Atom Economy High
Low (High Mass

Byproducts)
High

Boc Stability
Excellent

(Neutral/Basic)
Excellent

Poor (HCl gas

generation)

Purification Extraction/Flash
Difficult (Phosphine

Oxide)
Distillation/Flash

Scalability High Low Medium

Stability & Reactivity Profile (The "Self-Validating"
System)
The most critical aspect of working with tert-butyl (2-chloropropyl)carbamate is its latent

reactivity. It acts as a "masked" aziridine.

The Cyclization Trap
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Under basic conditions (e.g., NaH, KOtBu, or even strong aqueous NaOH), the carbamate

nitrogen becomes nucleophilic. It attacks the C2 carbon, displacing the chloride to form 1-Boc-

2-methylaziridine.

Implication: Do not store this compound in basic buffers.

Validation: If your NMR shows a disappearance of the -NH doublet and the appearance of

two multiplets upfield (0.5–2.0 ppm region), you have inadvertently cyclized the molecule.

N-Boc-2-chloropropylamine
(Stable in Acid/Neutral)

Base Treatment
(NaH / KOtBu)

N-Anion Formation

 Deprotonation

1-Boc-2-methylaziridine
(Cyclized Product)

 Intramolecular SN2
(Cl Displacement)

Click to download full resolution via product page

Figure 2: Base-induced cyclization pathway to aziridine.

Storage Protocols
Temperature: -20°C.
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Atmosphere: Argon or Nitrogen (anhydrous).

Container: Amber glass (protect from light, though not strictly photo-labile, it prevents

degradation of trace impurities).

Analytical Characterization
To validate the identity of tert-butyl (2-chloropropyl)carbamate, the following spectral features

must be present.

NMR (400 MHz,

):

4.80 (br s, 1H, NH).

4.15 (m, 1H, CH-Cl). Note: The shift is distinct from the starting alcohol (

3.9 ppm).

3.40–3.60 (m, 2H, CH

-N).

1.55 (d, 3H, CH

-CH).

1.45 (s, 9H, Boc-tBu).

Mass Spectrometry (ESI+):

Expect

or

fragments. The Boc group is labile in MS sources; often the

is weak. Look for the characteristic Chlorine isotope pattern (

ratio of

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1521359/docs#iupac-name-for-boc-protected-2-
chloropropylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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